Cas no 54460-31-0 (Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, methyl ester)
54460-31-0 structure
Product Name:Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, methyl ester
CAS No:54460-31-0
MF:C11H16O5
MW:228.241744041443
CID:354516
PubChem ID:11622720
Update Time:2025-04-19
Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, methyl ester
- methyl 1-(2-acetyloxyethyl)-2-oxocyclopentane-1-carboxylate
- 54460-31-0
- SCHEMBL4349604
- (+/-)-1-(2-acetoxyethyl)-2-oxocyclopentanecarboxylic acid methyl ester
- NFBRFUYNZDQFNS-UHFFFAOYSA-N
- 2-(2-Acetoxyethyl)-2-methoxycarbonylcyclopentanone
- DTXSID70469600
-
- Inchi: 1S/C11H16O5/c1-8(12)16-7-6-11(10(14)15-2)5-3-4-9(11)13/h3-7H2,1-2H3
- InChI Key: NFBRFUYNZDQFNS-UHFFFAOYSA-N
- SMILES: O=C1CCCC1(C(=O)OC)CCOC(C)=O
Computed Properties
- Exact Mass: 228.09978
- Monoisotopic Mass: 228.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, methyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
54460-31-0 (Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, methyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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